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Compound of Interest

Compound Name: 1,2-Bis(trimethoxysilyl)ethane

Cat. No.: B097841 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 1,2-Bis(trimethoxysilyl)ethane, ensuring

the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle 1,2-
Bis(trimethoxysilyl)ethane with care. This substance is classified as acutely toxic if inhaled

and requires specific safety measures. Always work in a well-ventilated area, preferably under

a chemical fume hood.[1][2] Personal protective equipment (PPE), including chemical safety

goggles, gloves, and respiratory protection, is mandatory.[1][3] Avoid all contact with skin and

eyes, and do not breathe in mist or vapors.[1][2] In case of contact with moisture, this

compound can decompose and release methanol, which may affect the central nervous

system.[2][4]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 1,2-Bis(trimethoxysilyl)ethane is incineration

by a licensed waste disposal facility.[2][5][6] Do not dispose of this chemical into sewers or

release it into the environment.[5][7][6]
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1. Waste Collection:

Collect waste 1,2-Bis(trimethoxysilyl)ethane in a designated, properly labeled, and sealed

container.

Ensure the container is compatible with the chemical and stored in a cool, well-ventilated,

and locked-up area.[3][4]

2. Spill Management:

In the event of a spill, immediately evacuate unnecessary personnel.[6]

Contain the spill using dikes or absorbent materials to prevent it from entering sewers or

waterways.[2][5][7][6]

Use non-sparking tools to collect the absorbed material.[2][4]

Place the collected waste into a suitable container for disposal.

3. Professional Disposal:

Arrange for the collection of the chemical waste by a licensed and qualified hazardous waste

disposal company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they

are fully aware of the chemical's properties and hazards.

Dispose of the contents and the container in accordance with all local, regional, national, and

international regulations.[2][6]

Chemical and Physical Properties
The following table summarizes key quantitative data for 1,2-Bis(trimethoxysilyl)ethane,

which is essential for safe handling and disposal.
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Property Value

Physical State Liquid[1]

Appearance Colorless[1]

Boiling Point 103-104 °C / 5 mmHg[3]

Flash Point 109 °C (228.2 °F) - closed cup[1][3]

Density 1.073 g/mL at 25 °C

Molecular Formula C8H22O6Si2[1]

Molecular Weight 270.43 g/mol

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,2-
Bis(trimethoxysilyl)ethane.
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Caption: Disposal workflow for 1,2-Bis(trimethoxysilyl)ethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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